ethyl 4,5-dichloro-1,3-thiazole-2-carboxylate
Overview
Description
Ethyl 4,5-dichloro-1,3-thiazole-2-carboxylate (EDTC) is an organic compound with a wide range of scientific applications. It has been studied for its biochemical and physiological effects, and its potential uses in laboratory experiments.
Mechanism of Action
The mechanism of action of ethyl 4,5-dichloro-1,3-thiazole-2-carboxylate is not fully understood. However, it is thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. Additionally, this compound is thought to act as an anti-inflammatory, reducing inflammation in the body.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to reduce inflammation, scavenge free radicals, and protect cells from oxidative damage. Additionally, this compound has been found to have an effect on cell metabolism, and to modulate the immune system.
Advantages and Limitations for Lab Experiments
Ethyl 4,5-dichloro-1,3-thiazole-2-carboxylate has several advantages for use in laboratory experiments. It is relatively inexpensive, and can be easily synthesized in the laboratory. Additionally, it is non-toxic and has a wide range of potential applications. However, this compound has some limitations for use in laboratory experiments. It is not very soluble in water, and it can be difficult to obtain in large quantities.
Future Directions
There are several potential future directions for ethyl 4,5-dichloro-1,3-thiazole-2-carboxylate research. It could be used to study the effects of environmental toxins on human health, as well as the effects of drugs on cell metabolism and the immune system. Additionally, this compound could be studied for its potential uses in cancer therapy, as well as its potential use as an antioxidant and anti-inflammatory agent. Finally, this compound could be studied for its potential use in the development of new drugs and treatments for various diseases.
Synthesis Methods
Ethyl 4,5-dichloro-1,3-thiazole-2-carboxylate can be synthesized through a two-step process. The first step involves the reaction of ethyl 4-chlorothiazole-2-carboxylate with chlorine gas in aqueous solution. This reaction yields ethyl 4,5-dichlorothiazole-2-carboxylate. The second step involves the reaction of ethyl 4,5-dichlorothiazole-2-carboxylate with ethyl iodide in an aqueous medium. This reaction yields this compound.
Scientific Research Applications
Ethyl 4,5-dichloro-1,3-thiazole-2-carboxylate has been studied for its potential uses in scientific research. It has been used to study the effects of free radicals on human health, as well as the effects of oxidative stress on cell metabolism. It has also been used to study the effects of environmental toxins on human health. Additionally, this compound has been used to study the effects of drugs on cell metabolism, as well as the effects of various drugs on the immune system.
properties
IUPAC Name |
ethyl 4,5-dichloro-1,3-thiazole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl2NO2S/c1-2-11-6(10)5-9-3(7)4(8)12-5/h2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGZQHWGVYVNKKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=C(S1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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